Cas no 58042-02-7 (Benzaldehyde, 4-[(2,4-dichlorophenyl)methoxy]-3-nitro-)
58042-02-7 structure
Product Name:Benzaldehyde, 4-[(2,4-dichlorophenyl)methoxy]-3-nitro-
CAS No:58042-02-7
MF:C14H9Cl2NO4
MW:326.131561994553
CID:343282
PubChem ID:8529428
Update Time:2025-04-19
Benzaldehyde, 4-[(2,4-dichlorophenyl)methoxy]-3-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 4-[(2,4-dichlorophenyl)methoxy]-3-nitro-
- 4-[(2,4-dichlorophenyl)methoxy]-3-nitrobenzaldehyde
- 58042-02-7
- SCHEMBL11699501
- AKOS008912126
- DTXSID60429177
-
- Inchi: 1S/C14H9Cl2NO4/c15-11-3-2-10(12(16)6-11)8-21-14-4-1-9(7-18)5-13(14)17(19)20/h1-7H,8H2
- InChI Key: NFYIJPJHRYHWOG-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1COC1C=CC(C=O)=CC=1[N+](=O)[O-])Cl
Computed Properties
- Exact Mass: 324.99097
- Monoisotopic Mass: 324.9908632g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 377
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 72.1Ų
Experimental Properties
- PSA: 69.44
Benzaldehyde, 4-[(2,4-dichlorophenyl)methoxy]-3-nitro- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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